Cas no 1261591-81-4 (1-(Chloromethyl)-4-hydroxynaphthalene)

• Product Name: 1-(Chloromethyl)-4-hydroxynaphthalene
• CAS No: 1261591-81-4
• MF: C₁₁H₉ClO
• MW: 192.641562223434
• CID: 4936205
• Update Time: 2025-07-20

1-(Chloromethyl)-4-hydroxynaphthalene Chemical and Physical Properties

Names and Identifiers

• 1-(Chloromethyl)-4-hydroxynaphthalene

• Inchi： 1S/C11H9ClO/c12-7-8-5-6-11(13)10-4-2-1-3-9(8)10/h1-6,13H,7H2
• InChI Key： UKOSWIJWMRQKQT-UHFFFAOYSA-N
• SMILES： ClCC1C=CC(=C2C=CC=CC2=1)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 172
• XLogP3: 3.2
• Topological Polar Surface Area: 20.2

Additional information on 1-(Chloromethyl)-4-hydroxynaphthalene

1-(Chloromethyl)-4-hydroxynaphthalene (CAS No. 1261591-81-4): A Versatile Intermediate in Organic Synthesis

1-(Chloromethyl)-4-hydroxynaphthalene (CAS No. 1261591-81-4) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical chemistry, material science, and fine chemical synthesis. This compound, characterized by its hydroxynaphthalene core and chloromethyl functional group, serves as a pivotal building block for the development of advanced materials and bioactive molecules. Its unique structural features make it a valuable intermediate for researchers and industries alike.

The CAS No. 1261591-81-4 is often searched in conjunction with terms like "naphthalene derivatives", "chloromethylation reactions", and "hydroxynaphthalene applications", reflecting its relevance in modern chemical research. With the growing interest in sustainable chemistry and green synthesis, this compound is increasingly studied for its potential in eco-friendly processes. Researchers are exploring its use in catalysis, polymer chemistry, and even photovoltaic materials, aligning with the global push toward renewable energy solutions.

One of the most compelling aspects of 1-(Chloromethyl)-4-hydroxynaphthalene is its role in pharmaceutical intermediates. The hydroxynaphthalene moiety is a common scaffold in drug design, particularly for anti-inflammatory and antimicrobial agents. Coupled with the reactive chloromethyl group, this compound enables facile derivatization, making it a favorite among medicinal chemists. Recent publications highlight its utility in synthesizing targeted therapeutics, a hot topic in precision medicine.

From a technical perspective, the synthesis and handling of CAS No. 1261591-81-4 require careful consideration of its physicochemical properties. The compound exhibits moderate solubility in polar organic solvents, which is advantageous for solution-phase reactions. Its stability under various conditions has been a subject of study, particularly in the context of storage and transport—a frequent query among industrial users. Proper handling ensures optimal performance in downstream applications.

In the realm of material science, 1-(Chloromethyl)-4-hydroxynaphthalene is explored for its potential in creating functional polymers and coatings. The chloromethyl group's reactivity allows for cross-linking or grafting onto polymer chains, enhancing mechanical or thermal properties. This aligns with the surge in demand for high-performance materials in electronics and aerospace industries. Searches for "naphthalene-based polymers" often lead to discussions about this compound's versatility.

Another trending application lies in fluorescence and optoelectronics. The hydroxynaphthalene structure is known for its luminescent properties, and derivatives of this compound are being tested in OLEDs (organic light-emitting diodes) and sensors. With the rise of wearable technology and smart devices, the demand for such advanced materials is expected to grow, further elevating the importance of CAS No. 1261591-81-4 in research pipelines.

For those sourcing this chemical, understanding its purity and analytical methods is critical. High-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) are commonly employed to verify the integrity of 1-(Chloromethyl)-4-hydroxynaphthalene. Suppliers often highlight these quality control measures to meet the stringent requirements of GMP (Good Manufacturing Practice) environments, a key concern for pharmaceutical and cosmetic applications.

In summary, 1-(Chloromethyl)-4-hydroxynaphthalene (CAS No. 1261591-81-4) is a multifaceted compound with broad applicability across cutting-edge industries. Its synergy with green chemistry, drug discovery, and advanced materials positions it as a compound of enduring interest. As research continues to uncover new uses, its role in innovation is set to expand, answering the call for sustainable and high-value chemical solutions.